Cas no 2228935-77-9 (tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate
• CAS No: 2228935-77-9
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5963701
• PubChem ID: 165620376
• Update Time: 2025-10-30

tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate
• 2228935-77-9
• EN300-1885104
• tert-butyl N-[1-(4-aminobut-1-en-2-yl)cyclohexyl]carbamate

• Inchi： 1S/C15H28N2O2/c1-12(8-11-16)15(9-6-5-7-10-15)17-13(18)19-14(2,3)4/h1,5-11,16H2,2-4H3,(H,17,18)
• InChI Key： QKVVJNASUIEROI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(=C)CCN)CCCCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate

Introduction to Tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate (CAS No. 2228935-77-9)

The compound Tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate, identified by the chemical abstracts service number CAS No. 2228935-77-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both a tert-butyl group and a cyclohexyl moiety in its structure contributes to its unique physicochemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit high specificity and efficacy. The structural design of Tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. The 4-aminobut-1-en-2-yl substituent, in particular, introduces a flexible alkene chain that can interact with biological targets in a manner that is both specific and tunable.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Emerging research suggests that molecules with similar structural motifs may interfere with key enzymes involved in these pathways, thereby offering a novel approach to treating chronic diseases. For instance, studies have indicated that derivatives of cyclohexylcarbamates can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response.

The tert-butyl group, while often used for steric stabilization, also contributes to the compound's overall solubility and bioavailability. This is particularly important in drug design, where poor solubility can significantly limit the therapeutic potential of a candidate molecule. By incorporating this group, chemists have been able to fine-tune the compound's pharmacokinetic profile, making it more amenable to formulation into viable drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how Tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These findings are supported by experimental data, which has shown promising results in vitro when tested against various disease models. The ability to predict such interactions with high accuracy is a testament to the progress made in computational methods over recent years.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes often require multiple steps and specialized reagents, but recent innovations have made it possible to streamline these processes. For example, catalytic methods have been developed that allow for the efficient formation of key bonds within the molecule without compromising yield or purity. These advancements not only make the production of Tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate more feasible but also open up possibilities for synthesizing related analogs.

As research continues to uncover new therapeutic applications, the demand for high-quality intermediates like Tert-butyl N-1-(4-aminobut-1-en-2-yl)cyclohexylcarbamate is expected to grow. Pharmaceutical companies are increasingly investing in libraries of such compounds to screen for new drug candidates, recognizing their potential value in addressing unmet medical needs. The versatility of this molecule makes it particularly attractive for use in drug discovery programs aimed at treating a wide range of conditions.

The future prospects of Tert-butyl N-1-(4-aminobut-1-en-2-y lcyclohexylcarbamate are bright, thanks to ongoing research efforts focused on optimizing its properties and exploring new applications. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design, scientists are poised to unlock even greater potential from this compound and similar derivatives. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them in meaningful ways.

In conclusion,Tert-butyl N - 1 - (4 - aminobut - 1 - en - 2 - yl)cyclohex ylcarbamate (CAS No . 2228935 -77 -9) stands as a testament to the ingenuity and perseverance of medicinal chemists. Its unique structure and promising biological activity make it a valuable asset in the quest for new treatments . With continued research and development ,this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges .